N-(2-methoxyphenyl)-2-({4-methyl-6-[(4-methylpiperidin-1-yl)sulfonyl]quinolin-2-yl}sulfanyl)acetamide

• Molecular Formula: C25H29N3O4S2
• Molecular Weight: 499.6 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-[4-methyl-6-(4-methylpiperidin-1-yl)sulfonylquinolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H29N3O4S2/c1-17-10-12-28(13-11-17)34(30,31)19-8-9-21-20(15-19)18(2)14-25(27-21)33-16-24(29)26-22-6-4-5-7-23(22)32-3/h4-9,14-15,17H,10-13,16H2,1-3H3,(H,26,29)
• InChI Key: KSGVXTGXXNOSGA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(C=C3C)SCC(=O)NC4=CC=CC=C4OC

Description

N-(2-methoxyphenyl)-2-({4-methyl-6-[(4-methylpiperidin-1-yl)sulfonyl]quinolin-2-yl}sulfanyl)acetamide: , is a complex organic molecule with diverse applications.

• Its chemical structure consists of a quinoline core, a sulfonamide group, and an acetamide moiety. The compound’s systematic name reflects its substituents and functional groups.

Compound X: exhibits interesting pharmacological properties, making it a subject of scientific investigation.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry: serves as a building block for designing novel ligands, catalysts, and materials.

Biology: It exhibits potential bioactivity, making it relevant for drug discovery.

Medicine: Researchers explore its antitumor, anti-inflammatory, or antimicrobial properties.

Industry: Applications in organic electronics, dyes, and polymers.

Mechanism of Action

Targets: likely interacts with specific protein targets, modulating cellular pathways.

Pathways: Further studies are needed to elucidate its precise mechanism, but it may affect signaling cascades or enzyme activities.

Comparison with Similar Compounds

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Remember that Compound X continues to be an active area of research, and its full potential awaits further exploration